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Compound of Interest |

Compound Name: Ethanol, 2-2-(pentyloxy)ethoxy-
CAS No.: 18912-81-7
Cat. No.: B098861
. J

Executive Summary: The "Goldilocks" Solvent

In the high-stakes arena of drug development, the solvent selection matrix is shifting. While
dipolar aprotic solvents like N-Methyl-2-pyrrolidone (NMP) and Dimethylformamide (DMF) have
historically been the workhorses for high-temperature synthesis, their reproductive toxicity
(Reprotoxic Cat. 1B) and regulatory scrutiny (REACH restrictions) necessitate safer

alternatives.

Pentyl Carbitol (Diethylene Glycol Monopentyl Ether, DEGPE) emerges as a critical
"Goldilocks" solvent. It bridges the gap between the hydrophilic Transcutol (DEGEE) and the
highly lipophilic Hexyl Carbitol. With a boiling point exceeding 240°C and a unique amphiphilic
profile, DEGPE offers researchers a high-performance medium for coupling reactions,
recrystallizations, and extractions where traditional solvents fail due to volatility or toxicity

constraints.

Physicochemical Profile & Competitor Analysis

To select the right solvent, one must understand the thermodynamic landscape. The table
below contrasts Pentyl Carbitol with its primary competitors.

Table 1: Comparative Physicochemical Properties[1]
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Pentyl Butyl
Property Carbitol Carbitol NMP DMSO DMF

(DEGPE) (DEGBE)
CAS Number  18912-81-7 112-34-5 872-50-4 67-68-5 68-12-2
Boiling Point ~245 - 250

230 202 189 153
(°C) (Est.)*
Flash Point >120 (High
100 91 87 58

(°C) Safety)
Density

0.942 0.953 1.028 1.100 0.944
(g/mL)
Water Partial / o o o o

N ) Miscible Miscible Miscible Miscible

Solubility Borderline
Viscosity (cP

~8.0-10.0 6.5 1.7 2.0 0.9
@ 25°C)
Hansen
Polarity ( Low-Medium  Medium High High High
)
Regulatory Low (Glycol Low (Eye ) )

) ) High (SVHC) Low High (SVHC)

Concern Ether Series) Irritant)

*Note: Pentyl Carbitol BP estimated based on homolog trends (Butyl 230°C vs. Hexyl 259°C).
Vacuum BP is ~150°C @ 17 Torr.[1]

Mechanistic Insight: The Amphiphilic Advantage

Unlike DMSO (highly polar) or Hexane (highly non-polar), Pentyl Carbitol possesses a

bifunctional structure:

o Ether Oxygens: Provide hydrogen bond acceptance, solvating cations and polar functional

groups.
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e Pentyl Tail: Provides significant Van der Waals dispersion forces, enabling the dissolution of
greasy, lipophilic drug intermediates that precipitate out of DMSO or Methanol.

Decision Logic: When to Choose Pentyl Carbitol

The following decision tree illustrates the logical pathway for selecting Pentyl Carbitol over
competitors.

Reaction Requirement

Requires T > 200°C?

Use DMSO

. T s
Substrate Lipophilicity? (T < 190°C, Polar)

High (Greasy) \Low (Polar)

Use Butyl Carbitol

. o
StictToX Limits: (T < 230°C, Water Miscible)

No (Legacy Process) \Yes (Avoid NMP)

Use NMP SELECT PENTYL CARBITOL

(Only if unavoidable) (High T, Lipophilic, Safer)

Click to download full resolution via product page

Figure 1: Solvent selection logic emphasizing thermal stability and lipophilicity.

Performance in Synthesis & Extraction
A. High-Temperature Coupling Reactions
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Many cross-coupling reactions (e.g., Ullmann, Heck) require temperatures exceeding 150°C.

e The Problem: DMF decomposes to dimethylamine (toxic) and CO at these temperatures.
DMSO can decompose explosively if overheated with halides.

e The Pentyl Solution: DEGPE is thermally stable up to its boiling point (~245°C). Its high
boiling point allows reactions to be driven to completion at higher kinetics without
pressurization (autoclaves).

B. "Phase-Splitting" Workups

One of the greatest challenges with DMSO/NMP is removing them. They are high-boiling and
fully water-miscible, often requiring tedious back-extractions (washing with water 5-10 times) to

remove traces.
o Self-Validating Protocol: Pentyl Carbitol sits at the hydrophilic-lipophilic tipping point.
o Experiment: Mix DEGPE with water (1:1).

o Observation: Unlike Butyl Carbitol (miscible), Pentyl Carbitol shows reduced water
miscibility, especially in the presence of salts (salting out).

o Advantage:[2][3][4][5] You can wash the reaction mixture with brine. The product stays in
the Pentyl Carbitol layer (or the organic phase added), while inorganic salts wash away.
This "tunable miscibility" simplifies workup significantly compared to DMSO.

Experimental Protocol: Solvent Screening Workflow

To validate Pentyl Carbitol for your specific API (Active Pharmaceutical Ingredient), follow this
standardized screening protocol.

Workflow Diagram

Solubility Screen Dissolved? Thermal Stress Test Stable? Reaction Monitoring Conversion > 90%? _ [RWaESIE
(100 mg/mL @ 25°C) (Heat to 150°C) (HPLC/LC-MS) i@l (Water/Brine Wash)

Click to download full resolution via product page
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Figure 2: Step-by-step validation workflow for introducing Pentyl Carbitol into a synthesis
process.

Detailed Methodology

e Solubility Limit Test:
o Weigh 100 mg of substrate into a vial.
o Add Pentyl Carbitol stepwise (100 pL increments).

o Success Criteria: Clear solution at < 1 mL (indicating >100 mg/mL solubility). Compare this
volume to DMSO.

o Thermal Stability Check:
o Heat the solution to the target reaction temperature (e.g., 140°C) for 4 hours.

o Analyze by HPLC for degradation. Pentyl Carbitol is resistant to hydrolysis, unlike
DMF/DMACc.

e Reaction Trial:
o Run the reaction in parallel: Vial A (NMP Control) vs. Vial B (Pentyl Carbitol).

o Note: Due to higher viscosity (~8-10 cP), ensure vigorous magnetic stirring (RPM > 500)
to avoid mass-transfer limitations.

Safety & Toxicology (E-E-A-T)

While specific toxicological data for the pentyl variant is less abundant than for the ethyl variant
(Transcutol), the Glycol Ether Series Trend provides a scientifically grounded safety
assessment:

o Metabolic Pathway: Primary toxicity in glycol ethers (like EGME/EGEE) arises from
metabolism into short-chain alkoxyacetic acids (e.g., methoxyacetic acid).
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o Chain Length Safety: As the alkyl chain length increases (Ethyl -> Butyl -> Pentyl), the rate of
formation of these toxic metabolites generally decreases, and the lipophilicity changes the
excretion pathway.

o Regulatory Status: Unlike NMP (SVHC - Substance of Very High Concern), Pentyl Carbitol is
not currently classified as a Reprotoxic 1B agent in major jurisdictions, making it a "future-
proof" choice for early-stage development.

Caution: Always consult the specific SDS for CAS 18912-81-7 before use. Use standard PPE
(gloves, goggles) as it may be irritating to eyes (similar to Butyl Carbitol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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